Cas no 102042-09-1 (21-Hydroxyoligomycin A)
21-Hydroxyoligomycin A is a modified derivative of oligomycin A, a macrolide antibiotic known for its potent inhibition of mitochondrial ATP synthase. This hydroxylated variant retains the strong binding affinity to the F0 subunit of ATP synthase, effectively disrupting oxidative phosphorylation. Its key advantages include enhanced solubility and altered pharmacokinetic properties compared to the parent compound, making it a valuable tool for studying mitochondrial function and energy metabolism. Researchers utilize 21-Hydroxyoligomycin A to investigate cellular bioenergetics, apoptosis, and the role of ATP synthase in disease models. Its specificity and reliability make it suitable for in vitro and ex vivo applications in biochemistry and molecular biology.
21-Hydroxyoligomycin A structure
Product Name:21-Hydroxyoligomycin A
CAS No:102042-09-1
MF:C45H74O12
MW:807.06187582016
CID:186289
PubChem ID:92043705
Update Time:2025-10-29
21-Hydroxyoligomycin A Chemical and Physical Properties
Names and Identifiers
-
- Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl-3',4',5',6'-tetrahydro-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-,(1R,2'S,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,28S,29R)-
- (4S,5E,5'S,6'S,7E,10R,11S,12R,14S,15R,16R,18S,19R,20S,21E,26S)-4-ethyl-3,11,12,15,19-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',10,11,12,14,16,18,20,26-nonamethylspiro[24,28-dioxabicyclo[23.3.1]nonacos
- 21-HYDROXY-OLIGOMYCIN A
- Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl...
- Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl-3',4',5',6'-tetrahydro-7,11,14
- 21-Hydroxyl-oligomycin A
- Oligomycin A,21-hydroxy
- 21-hydroxyoligomycin A
- HydroxyoligoMycin A, 21-
- NeMadectin oMega, LL-F28249 oMega
- (1R,2'S,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,28S,29R)-22-ethyl-3',4',5',6'-tetrahydro-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,1
- (1S,4E,5'R,6R,6'R,7S,8R,10S,11S,12R,14R,15R,16S,18E,20E,22R,25R,27S,28R,29S)-22-ethyl-7,11,14,15,23-pentahydroxy-6'-[(2S)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
- 102042-09-1
- J-000555
- (4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22S,28S)-22-Ethyl-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,15,16,28-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
- Oligomycin A, 21-hydroxy-
- CHEBI:198978
- (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22S,23R,25S,27R,28S,29R)-22-ethyl-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
- (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22S,23R,25S,27R,28S,29R)-22-ethyl-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-3',4',5',6'-tetrahydro-3H,9H,13H-spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-pyran]-3,9,13-trione
- 21-Hydroxy-Oligomycin
- Q27459825
- 21-Hydroxyoligomycin A
-
- Inchi: 1S/C45H74O12/c1-12-33-17-15-13-14-16-26(4)42(52)44(11,54)43(53)31(9)40(51)30(8)39(50)29(7)38(49)25(3)18-19-37(48)55-41-28(6)36(23-34(33)47)57-45(32(41)10)21-20-24(2)35(56-45)22-27(5)46/h13-15,17-19,24-36,38,40-42,46-47,49,51-52,54H,12,16,20-23H2,1-11H3/b14-13+,17-15+,19-18+/t24-,25-,26+,27+,28+,29-,30-,31-,32+,33-,34?,35-,36-,38+,40+,41+,42-,44-,45+/m1/s1
- InChI Key: SCVGLVGTMYJVOI-JBUWPOQESA-N
- SMILES: O1[C@@H]2CC([C@@H](C=CC=CC[C@H](C)[C@H]([C@](C)(C([C@H](C)[C@H]([C@H](C)C([C@H](C)[C@H]([C@H](C)C=CC(=O)O[C@@H]([C@H]2C)[C@H](C)[C@@]21CC[C@@H](C)[C@@H](C[C@H](C)O)O2)O)=O)O)=O)O)O)CC)O |t:5,7,27|
Computed Properties
- Exact Mass: 806.51800
- Monoisotopic Mass: 806.518028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 57
- Rotatable Bond Count: 3
- Complexity: 1440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 200
- XLogP3: 5.9
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 916.6±65.0 °C at 760 mmHg
- Flash Point: 261.4±27.8 °C
- Refractive Index: 1.55
- PSA: 200.28000
- LogP: 4.85340
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
21-Hydroxyoligomycin A Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
21-Hydroxyoligomycin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H942793-1mg |
21-Hydroxyoligomycin A |
102042-09-1 | 1mg |
$ 397.00 | 2023-04-15 | ||
| TRC | H942793-2.5mg |
21-Hydroxyoligomycin A |
102042-09-1 | 2.5mg |
$ 781.00 | 2023-04-15 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci16004-1mg |
21-hydroxy Oligomycin A |
102042-09-1 | 98% | 1mg |
¥4207.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci16004-5mg |
21-hydroxy Oligomycin A |
102042-09-1 | 98% | 5mg |
¥14173.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202013-1 mg |
21-Hydroxyoligomycin A, |
102042-09-1 | >95% | 1mg |
¥2,866.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202013-1mg |
21-Hydroxyoligomycin A, |
102042-09-1 | >95% | 1mg |
¥2866.00 | 2023-09-05 | |
| BioAustralis | BIA-O1062-1 mg |
Hydroxyoligomycin A, 21- |
102042-09-1 | >95%byHPLC | 1mg |
$302.00 | 2023-08-17 | |
| BioAustralis | BIA-O1062-5 mg |
Hydroxyoligomycin A, 21- |
102042-09-1 | >95%byHPLC | 5mg |
$1057.00 | 2023-08-17 | |
| BioAustralis | BIA-O1062-1mg |
Hydroxyoligomycin A, 21- |
102042-09-1 | >95% by HPLC | 1mg |
$300.00 | 2025-08-06 | |
| BioAustralis | BIA-O1062-5mg |
Hydroxyoligomycin A, 21- |
102042-09-1 | >95% by HPLC | 5mg |
$1050.00 | 2025-08-06 |
21-Hydroxyoligomycin A Related Literature
-
A. A. Salim,L. Tan,X.-C. Huang,K.-J. Cho,E. Lacey,J. F. Hancock,R. J. Capon Org. Biomol. Chem. 2016 14 711
102042-09-1 (21-Hydroxyoligomycin A) Related Products
- 1404-59-7(Oligomycin D)
- 11052-72-5(Oligomycin C)
- 110231-34-0(Oligomycin E)
- 1404-19-9(Oligomycin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent